Cas no 2251-76-5 (4-Fluoro-α-oxobenzeneacetic Acid)
2251-76-5 structure
Product Name:4-Fluoro-α-oxobenzeneacetic Acid
CAS No:2251-76-5
MF:C8H5FO3
MW:168.121906042099
MDL:MFCD02250293
CID:2950363
PubChem ID:579440
Update Time:2025-11-03
4-Fluoro-α-oxobenzeneacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluorophenyl)-2-oxoacetic acid
- (4-Fluorophenyl)glyoxylic acid
- 2-(4-fluorophenyl)glyoxylic acid
- YRGDGXWJSRZRAS-UHFFFAOYSA-N
- 4-Fluorophenyloxoacetic acid
- 4-fluorophenyl glyoxylic acid
- 4-fluorobenzoyl carboxylic acid
- 4-Fluoro-a-oxo-benzeneacetic acid
- (4-fluoro-phenyl)-oxo-acetic acid
- (4-Fluorophenyl)(oxo)acetic acid #
- NE55907
- AK201616
- Benzeneacetic acid, 4-fluoro-.alpha.-oxo-
- Z1625062751
- SY154260
- SCHEMBL263831
- EN300-135322
- 4-fluoro-alpha-oxo-Benzeneacetic acid
- AB11475
- Z381360860
- Benzeneacetic acid, 4-fluoro-a-oxo-
- 2251-76-5
- AKOS003612206
- (4-Fluorophenyl)(oxo)acetic acid
- AS-44523
- CAA25176
- CS-0102796
- MFCD02250293
- 2-(4-fluorophenyl)-2-oxoaceticacid
- 838-704-2
- 4-Fluoro-α-oxobenzeneacetic Acid
-
- MDL: MFCD02250293
- Inchi: 1S/C8H5FO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4H,(H,11,12)
- InChI Key: YRGDGXWJSRZRAS-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(C(=O)O)=O)=CC=1
Computed Properties
- Exact Mass: 168.02227218g/mol
- Monoisotopic Mass: 168.02227218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54.4
Experimental Properties
- Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 98-100 ºC
- Boiling Point: 113-114 ºC (15 Torr)
- Flash Point: 119.3±25.1 ºC,
- Solubility: Dissolution (71 g/l) (25 º C),
4-Fluoro-α-oxobenzeneacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112884-5g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 5g |
$615.06 | 2023-09-02 | |
| Alichem | A019112884-10g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 10g |
$871.00 | 2023-09-02 | |
| Alichem | A019112884-25g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 25g |
$1286.74 | 2023-09-02 | |
| Chemenu | CM313097-5g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 5g |
$289 | 2021-06-16 | |
| Chemenu | CM313097-10g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 10g |
$550 | 2021-06-16 | |
| Chemenu | CM313097-25g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 25g |
$957 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ396-1g |
4-Fluoro-α-oxobenzeneacetic Acid |
2251-76-5 | 95% | 1g |
695.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ396-200mg |
4-Fluoro-α-oxobenzeneacetic Acid |
2251-76-5 | 95% | 200mg |
225.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ396-5g |
4-Fluoro-α-oxobenzeneacetic Acid |
2251-76-5 | 95% | 5g |
2932.0CNY | 2021-07-10 | |
| Apollo Scientific | PC907923-1g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 98% | 1g |
£57.00 | 2025-02-22 |
4-Fluoro-α-oxobenzeneacetic Acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2251-76-5 (4-Fluoro-α-oxobenzeneacetic Acid) Related Products
- 156276-23-2(Methyl 2-(4-fluorophenyl)-2-oxoacetate)
- 1393540-43-6(2-(3-Acetyl-5-fluorophenyl)acetic acid)
- 79477-87-5(2-(3-Fluorophenyl)-2-oxoacetic acid)
- 890097-94-6(2-(3,4-difluorophenyl)-2-oxoacetic acid)
- 890097-97-9(2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid)
- 1813-94-1(Ethyl 4-Fluorophenylglyoxylate)
- 890097-98-0(2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid)
- 1094294-16-2(2-(2,5-Dfluorophenyl)-2-oxoacetic Acid)
- 79477-86-4(2-(2-Fluorophenyl)-2-oxoacetic acid)
- 79477-89-7(2-(2,4-Difluorophenyl)-2-oxoacetic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent